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Storage & Handling Information

The table below summarizes the key storage and handling parameters for BI 01383298 based on the

available data.

Parameter Specification

Appearance White to off-white solid [1]

Light Sensitivity Must be protected from light [1]

Recommended Storage -20°C, protect from light [1]

Solubility / Stock Solution 37.5 mg/mL (84.21 mM) in DMSO [1]

Stock Solution Storage -80°C for 6 months; -20°C for 1 month (protect from light) [1]

Frequently Asked Questions

Q: How should I prepare and store stock solutions of BI 01383298? A: The compound is soluble in

DMSO. It is recommended to prepare stock solutions at a concentration of 10 mM (or another suitable

concentration) in DMSO. Aliquot the stock solution to avoid repeated freeze-thaw cycles and store the
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aliquots at -80°C for up to 6 months or at -20°C for up to 1 month. In both cases, the aliquots must be

protected from light [1].

Q: Is BI 01383298 species-specific? A: Yes, it is a highly potent and selective inhibitor of human NaCT

(SLC13A5). It demonstrates an IC₅₀ in the nanomolar range (approximately 25-100 nM) for the human

transporter. Notably, it has been characterized as having no effect on the mouse ortholog (Nact) in studies

using citrate as a substrate [2] [3]. One study noted that BI01383298 could inhibit the transport of arginine

and its derivatives by both human and mouse transporters, indicating that its effects may be substrate-

dependent [4] [3].

Q: What is the mechanism of inhibition? A: BI 01383298 is described as an irreversible, non-

competitive inhibitor of human NaCT [2].

Experimental Workflow for Handling

The following diagram outlines a general workflow for handling BI 01383298 in a laboratory setting, based

on standard practices for light-sensitive compounds:
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Start: Retrieve BI 01383298

Handle Solid Compound Prepare Stock Solution

Store at -20°C
in original packaging Aliquot Solution

Store at -80°C or -20°C
in amber vials/wrapped in foil

Thaw and Use Aliquot

Discard after use

Click to download full resolution via product page

Critical Troubleshooting Notes

Light Protection is Mandatory: The search results explicitly state that the compound must be

"protected from light" [1]. Failure to do so at all stages—during storage, solution preparation, and
experiments—will likely lead to compound degradation and unreliable data.

Verify Species Specificity: If your experiments involve non-human models, particularly mouse, you
must empirically verify whether BI 01383298 has an effect in your specific system, as its activity can

be species- and substrate-dependent [4] [2] [3].
Consult Original Sources: For definitive experimental protocols, you should consult the primary

scientific literature where BI 01383298 was first characterized [2] [5]. Furthermore, the compound
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was designed by Boehringer Ingelheim and can be requested through their opnMe.com innovation

portal, which may provide the most accurate and detailed product information [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b521111#bi-01383298-light-

sensitivity-storage-protection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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